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Compound of Interest |

4-Formyl-2-methoxyphenyl
Compound Name:

cyclohexanecarboxylate
CAS No.: 588674-77-5

Cat. No.: B1351925

Get Quote

\ J

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 4-Formyl-2-
methoxyphenyl cyclohexanecarboxylate (CAS No. 588674-77-5). The following guidance is
synthesized from the safety data for the closely related compound, 2-ethoxy-4-formylphenyl
cyclohexanecarboxylate, and established principles of laboratory safety for handling aromatic
aldehydes and esters.[1] This guide is intended for use by trained professionals in research
and development settings. All procedures should be conducted after a thorough, site-specific
risk assessment.

The structural similarity between 4-Formyl-2-methoxyphenyl cyclohexanecarboxylate and
its ethoxy analog suggests a comparable hazard profile. The primary routes of exposure and
potential health effects are likely to be similar. Therefore, a cautious and comprehensive
approach to personal protection is paramount.

Hazard Assessment and Triage
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Based on the analysis of a structurally similar compound, 4-Formyl-2-methoxyphenyl
cyclohexanecarboxylate is presumed to be:

o Harmful if swallowed.
e Harmful if inhaled.[1]
o A potential skin and eye irritant.[1]

The toxicological properties of this specific compound have not been fully investigated.[1] As
such, it should be handled with care, assuming it may have uncharacterized hazards.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure during the handling of 4-
Formyl-2-methoxyphenyl cyclohexanecarboxylate. The following table outlines the
minimum required PPE for various laboratory operations.
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Operation

Required Personal Protective Equipment

Weighing and Solution Preparation

Primary Eye Protection: Chemical splash
goggles meeting ANSI Z87.1 standards. Hand
Protection: Double-gloving with a heavier,
chemical-resistant outer glove (e.g., Butyl
rubber) over a standard nitrile inner glove.[2][3]
[4][5][6] Body Protection: A flame-resistant lab
coat, fully buttoned. Respiratory Protection: All
weighing and solution preparation should be
conducted within a certified chemical fume hood

to prevent inhalation of airborne particles.

Chemical Synthesis and Reactions

Primary Eye and Face Protection: Chemical
splash goggles and a face shield are mandatory,
especially when there is a risk of splashing or an
exothermic reaction. Hand Protection: Double-
gloving with chemically resistant gloves (e.qg.,
Butyl rubber or Viton® over nitrile).[2][3][4][5][6]
Consult the glove manufacturer's compatibility
charts for the specific solvents being used. Body
Protection: A flame-resistant lab coat is required.
For larger-scale reactions, a chemical-resistant

apron over the lab coat is strongly advised.

Post-Reaction Work-up and Purification

Primary Eye and Face Protection: Chemical
splash goggles and a face shield. Hand
Protection: Double-gloving with appropriate
chemically resistant gloves.[2][3][4][5][6] Body
Protection: A flame-resistant lab coat.

Waste Handling and Disposal

Primary Eye and Face Protection: Chemical
splash goggles and a face shield. Hand
Protection: Heavy-duty, chemical-resistant
gloves (e.g., Butyl rubber).[2][3][4][5][6] Body
Protection: A flame-resistant lab coat and a

chemical-resistant apron.
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Rationale for PPE Selection

Eye and Face Protection: The aldehyde functional group can cause irritation upon contact
with mucous membranes. A face shield provides an additional layer of protection against
splashes during transfers and reactions.

Hand Protection: Double-gloving provides a fail-safe in case the outer glove is compromised.
Butyl rubber and Viton® offer excellent resistance to a wide range of organic compounds,
including esters and aromatic compounds.[2][3][4][5][6] Nitrile gloves provide good general
protection but should be used as the inner layer.

Body Protection: A lab coat protects against incidental contact. A chemical-resistant apron is
recommended for larger quantities or when there is a significant splash risk.

Respiratory Protection: Aromatic aldehydes can be volatile and irritating to the respiratory
tract. Working in a chemical fume hood is the most effective way to control exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for ensuring laboratory safety and

environmental compliance.

Step-by-Step Handling Procedure

Preparation: Before handling, ensure that a chemical fume hood is available and functioning
correctly. Have all necessary PPE, spill cleanup materials, and waste containers readily
accessible.

Weighing: Weigh the compound in the fume hood. If a balance cannot be placed in the hood,
use a containment glove box or a balance with local exhaust ventilation.

Transfers: Conduct all transfers of the solid or its solutions within the fume hood. Use a
spatula for solids and a pipette or syringe for solutions to minimize the risk of spills.

Reactions: Set up all reactions in the fume hood. Ensure that the reaction vessel is securely
clamped and that any potential for pressure buildup is mitigated.
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» Post-Handling: After handling, decontaminate all surfaces and equipment. Remove PPE in
the correct order to avoid cross-contamination. Wash hands thoroughly with soap and water.

[1]

Storage

» Store 4-Formyl-2-methoxyphenyl cyclohexanecarboxylate in a tightly sealed container.[1]

o Keep the container in a cool, dry, and well-ventilated area, away from direct sunlight and
heat sources.[1]

» Store away from incompatible materials, such as strong oxidizing agents.

Spill Management

» Evacuate: If a significant spill occurs, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material such as
sand or vermiculite.[1]

o Collect: Carefully collect the absorbed material into a suitable container for hazardous waste.

o Decontaminate: Clean the spill area with an appropriate solvent, collecting the cleaning
materials as hazardous waste.

Waste Disposal

¢ Chemical Waste: Dispose of all waste containing 4-Formyl-2-methoxyphenyl
cyclohexanecarboxylate as hazardous chemical waste.[1] This includes unused product,
reaction mixtures, and contaminated materials.

» Container Disposal: Empty containers should be triple-rinsed with a suitable solvent.[7][8]
The rinsate must be collected and disposed of as hazardous waste.[7][8] After rinsing and
air-drying, deface the label and dispose of the container according to your institution's
guidelines.[7][8]
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Visualized Workflows
Safe Handling Workflow

Safe Handling Workflow for 4-Formyl-2-methoxyphenyl cyclohexanecarboxylate

Preparation

Verify Fume Hood Operation

:

Assemble PPE

;

Prepare Spill Kit & Waste Container

Handling (inL:ume Hood)

Weigh Compound

:

Transfer & Prepare Solution

;

Conduct Reaction

Post-Héndling

Decontaminate Surfaces

:

Remove PPE

:

Wash Hands

Disiosal

Dispose of Hazardous Waste
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Caption: A step-by-step workflow for the safe handling of the compound.

PPE Selection Decision Tree

PPE Selection Decision Tree
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Caption: A decision tree for selecting appropriate PPE based on the task.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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